Cas no 344265-52-7 (4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione)

• Product Name: 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione
• CAS No: 344265-52-7
• MF: C₁₁H₉Cl₂NO₂S
• MW: 290.165659666061
• MDL: MFCD00180864
• CID: 5224362
• Update Time: 2026-03-07

4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-DICHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE
• 4-(2,6-dichlorophenyl)-2-methylthiomorpholine-3,5-dione
• 3,5-Thiomorpholinedione, 4-(2,6-dichlorophenyl)-2-methyl-
• 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione

• MDL： MFCD00180864
• Inchi： 1S/C11H9Cl2NO2S/c1-6-11(16)14(9(15)5-17-6)10-7(12)3-2-4-8(10)13/h2-4,6H,5H2,1H3
• InChI Key： OMPMGCMVCZHVBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1C(CSC(C)C1=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 3.2
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione

4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione (CAS No. 344265-52-7): A Comprehensive Overview

4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione (CAS No. 344265-52-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiomorpholine-dione core and dichlorophenyl substitution, offers a wide range of potential applications. Its molecular structure, which includes both sulfur and nitrogen heteroatoms, makes it a valuable intermediate in the synthesis of more complex molecules.

The 2,6-dichlorophenyl moiety in 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione is particularly noteworthy, as it is often associated with enhanced biological activity and stability. Researchers have explored its utility in the development of novel pharmaceuticals, agrochemicals, and functional materials. The presence of the methylthiomorpholine-3,5-dione group further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione has surged due to its potential role in addressing contemporary challenges in drug discovery and sustainable chemistry. For instance, its structural features align with the growing interest in heterocyclic compounds as key building blocks for biologically active molecules. This has led to increased searches for "thiomorpholine derivatives in drug design" and "dichlorophenyl compounds for agrochemicals," reflecting its relevance in current research trends.

From a synthetic perspective, 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione can be prepared through multi-step organic reactions, often involving the condensation of appropriate precursors. Its purity and yield are critical factors, as they directly impact its performance in downstream applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and consistency.

The versatility of 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione extends beyond pharmaceuticals. It has also been investigated for its potential in material science, particularly in the development of advanced polymers and coating materials. Its ability to impart specific properties, such as thermal stability and chemical resistance, makes it a candidate for high-performance applications. Searches for "thiomorpholine-based materials" and "dione compounds in polymer science" highlight its growing importance in this field.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione. This aligns with the global push toward sustainable practices, as evidenced by the rise in queries like "green synthesis of heterocyclic compounds." Catalytic methods, solvent-free reactions, and renewable starting materials are among the strategies being investigated to reduce the environmental footprint of its production.

Market dynamics for 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione reflect its niche yet expanding role. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the demands of both academic and industrial sectors. The compound's CAS No. 344265-52-7 serves as a unique identifier, facilitating its procurement and regulatory compliance. Online searches for "buy 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione" and "suppliers of CAS 344265-52-7" underscore its commercial significance.

Looking ahead, the potential of 4-(2,6-Dichlorophenyl)-2-methylthiomorpholine-3,5-dione remains largely untapped. Ongoing research aims to uncover new applications, particularly in areas like catalysis, nanotechnology, and bioimaging. Its unique structural attributes position it as a promising candidate for innovation, driving further exploration and investment. As the scientific community continues to unravel its capabilities, this compound is poised to play a pivotal role in advancing multiple disciplines.